ethyl 4-{2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]acetamido}benzoate

• IUPAC Name: ethyl 4-[[2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H20FN3O4S2/c1-2-30-21(29)14-3-7-16(8-4-14)24-19(27)11-18-12-31-22(26-18)32-13-20(28)25-17-9-5-15(23)6-10-17/h3-10,12H,2,11,13H2,1H3,(H,24,27)(H,25,28)
• InChI Key: YSESUJTZTIZHPI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C22H20FN3O4S2
• Molecular Weight: 473.5 g/mol

Description

The compound is an organic molecule with several functional groups, including a carbamoyl group, a sulfanyl group, a thiazole ring, and an acetamido group. It also contains a fluorophenyl group, which suggests that it might have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The exact structure would depend on the specific arrangement of these groups within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the size and shape of the molecule, the specific functional groups present, and the overall charge distribution within the molecule.

Mechanism of Action

Target of Action

A structurally similar compound, a triple-acting pparα, -γ, and -δ agonist, has been identified . These Peroxisome Proliferator-Activated Receptors (PPARs) play essential roles in the regulation of cellular differentiation, development, and metabolism .

Mode of Action

If it acts similarly to the aforementioned ppar agonist, it may bind to these receptors and modulate their activity, leading to changes in gene expression .

Biochemical Pathways

Ppars are involved in numerous biological processes, including lipid metabolism, glucose homeostasis, and inflammation . Therefore, modulation of these receptors could potentially impact these pathways.

Result of Action

If it acts as a ppar agonist, it could potentially alter gene expression, leading to changes in cellular function .

Safety and Hazards

The safety and hazards associated with this compound would depend on several factors, including its reactivity, toxicity, and environmental impact. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

The future directions for research on this compound would likely depend on its intended use and its unique properties. For example, if this compound has interesting biological activity, future research might focus on exploring its potential as a drug.